Cas no 72030-87-6 (Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate)

• Product Name: Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate
• CAS No: 72030-87-6
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD02179429
• CID: 548783
• PubChem ID: 19614711
• Update Time: 2025-05-25

Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylicacid, 5-(4-nitrophenyl)-, ethyl ester
• 5-(4-NITRO-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ETHYL 5-(4-NITROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE
• EN300-230974
• ethyl 5-(4'-nitrophenyl)-1,3-oxazole-4-carboxylate
• Q-102360
• 4-Oxazolecarboxylicacid,5-(4-nitrophenyl)-,ethyl ester
• AKOS015922054
• ETHYL5-(4-NITROPHENYL)OXAZOLE-4-CARBOXYLATE
• 72030-87-6
• AC-31013
• AB11113
• FT-0712045
• CS-0172294
• 5-(4-nitrophenyl)-oxazole-4-carboxylic acid ethyl ester
• DTXSID30599093
• 5-(4-Nitro-phenyl)-oxazole-4-carboxylicacidethylester
• MFCD02179429
• AKOS000314060
• A9395
• E58696
• AS-46711
• DB-012292
• STK351227

• MDL： MFCD02179429
• Inchi： 1S/C12H10N2O5/c1-2-18-12(15)10-11(19-7-13-10)8-3-5-9(6-4-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： WFXGNVYQHVQFKU-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OCC)=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.05900
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 439.9±35.0 °C at 760 mmHg
• PSA: 98.15000
• LogP: 2.94970
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate

Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate, with CAS No. 72030-87-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate consists of an oxazole ring substituted with a nitrophenyl group at the 5-position and an ethoxy carbonyl group at the 4-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly as potential leads for anti-inflammatory, anticancer, and antimicrobial agents. Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate has been investigated for its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions. The nitro group at the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's bioavailability and interaction with target proteins.

The synthesis of Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate typically involves a multi-step process, including nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards for both laboratory and industrial applications. The use of advanced chromatographic techniques has also facilitated the purification and characterization of this compound.

In terms of applications, Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate has shown potential as a precursor for more complex molecules in drug discovery programs. Its reactivity towards various nucleophiles and electrophiles makes it versatile in organic synthesis. For instance, it can undergo cyclization reactions to form fused ring systems or serve as a building block for constructing bioactive scaffolds.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate with greater accuracy. Molecular docking studies have revealed its binding affinity towards key enzymes and receptors, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of its therapeutic potential.

Moreover, environmental considerations have become increasingly important in the development of new chemical entities. Studies on the degradation pathways of Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate under various conditions have shown that it exhibits moderate biodegradability, making it suitable for use in eco-friendly chemical processes. Its low toxicity profile further supports its safe handling in industrial settings.

In conclusion, Ethyl 5-(4-nitrophenyl)oxazole-4-carboxylate (CAS No. 72030-87-6) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent research findings, positions it as a promising lead for developing novel therapeutic agents. Continued exploration into its chemical properties and biological activities will undoubtedly unlock new opportunities for its utilization in various fields.